MDK3627
MDK3627
MDK3627, also known as Mutant EGFR inhibitor, is a selective and potent Mutated EGFR inhibitor(L858R activating mutant,
Brand Name:
Vulcanchem
CAS No.:
1421373-62-7
VCID:
VC0534773
InChI:
InChI=1S/C27H30ClN7O2/c1-6-25(36)31-21-13-22(24(37-5)14-23(21)35(4)12-11-34(2)3)32-27-30-16-19(28)26(33-27)18-15-29-20-10-8-7-9-17(18)20/h6-10,13-16,29H,1,11-12H2,2-5H3,(H,31,36)(H,30,32,33)
SMILES:
C=C/C(O)=N/C1=CC(NC2=NC=C(Cl)C(C3=CNC4=C3C=CC=C4)=N2)=C(OC)C=C1N(CCN(C)C)C
Molecular Formula:
C27H30ClN7O2
Molecular Weight:
520.034
MDK3627
CAS No.: 1421373-62-7
Inhibitors
VCID: VC0534773
Molecular Formula: C27H30ClN7O2
Molecular Weight: 520.034
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1421373-62-7 |
|---|---|
| Product Name | MDK3627 |
| Molecular Formula | C27H30ClN7O2 |
| Molecular Weight | 520.034 |
| IUPAC Name | (Z)-N-(5-((5-chloro-4-(1H-indol-3-yl)pyrimidin-2-yl)amino)-2-((2-(dimethylamino)ethyl)(methyl)amino)-4-methoxyphenyl)acrylimidic acid |
| Standard InChI | InChI=1S/C27H30ClN7O2/c1-6-25(36)31-21-13-22(24(37-5)14-23(21)35(4)12-11-34(2)3)32-27-30-16-19(28)26(33-27)18-15-29-20-10-8-7-9-17(18)20/h6-10,13-16,29H,1,11-12H2,2-5H3,(H,31,36)(H,30,32,33) |
| Standard InChIKey | SUPQPCQJBYPRPC-UHFFFAOYSA-N |
| SMILES | C=C/C(O)=N/C1=CC(NC2=NC=C(Cl)C(C3=CNC4=C3C=CC=C4)=N2)=C(OC)C=C1N(CCN(C)C)C |
| Appearance | Solid powder |
| Description | MDK3627, also known as Mutant EGFR inhibitor, is a selective and potent Mutated EGFR inhibitor(L858R activating mutant, |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Last Modified | Aug 20 2021 |
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